N-(3-chloro-2-methylphenyl)-2-(3-oxo-8-phenoxy-[1,2,4]triazolo[4,3-a]pyrazin-2(3H)-yl)acetamide

• IUPAC Name: N-(3-chloro-2-methylphenyl)-2-(3-oxo-8-phenoxy-[1,2,4]triazolo[4,3-a]pyrazin-2-yl)acetamide
• InChI: InChI=1S/C20H16ClN5O3/c1-13-15(21)8-5-9-16(13)23-17(27)12-26-20(28)25-11-10-22-19(18(25)24-26)29-14-6-3-2-4-7-14/h2-11H,12H2,1H3,(H,23,27)
• InChI Key: LDERHGHTNUTKIZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1Cl)NC(=O)CN2C(=O)N3C=CN=C(C3=N2)OC4=CC=CC=C4
• Molecular Formula: C20H16ClN5O3
• Molecular Weight: 409.8 g/mol

Description

N-(3-chloro-2-methylphenyl)-2-(3-oxo-8-phenoxy-[1,2,4]triazolo[4,3-a]pyrazin-2(3H)-yl)acetamide is a useful research compound. Its molecular formula is C20H16ClN5O3 and its molecular weight is 409.83. The purity is usually 95%.
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Scientific Research Applications

Synthesis Techniques and Biological Assessment A variety of novel acetamides, specifically bearing an 1,2,4-oxadiazole cycle, have been synthesized, showcasing a versatile set of compounds with fascinating biological properties. The synthesis process involves a series of steps, starting from commercially available chloropyridine carboxylic acids to the formation of the final products through hydrazinolysis, ester formation, and hydrolysis. These compounds, including the one of interest, have undergone extensive biological assessment, indicating their potential in pharmacological applications (Karpina et al., 2019).

Anticancer and Antimicrobial Activities Research has identified analogs of triazolo pyridazines, including our compound of interest, that demonstrate significant inhibition activity against cancer cell lines, notably HCT 116. Furthermore, these compounds have been tested for antimicrobial activities, revealing their potential in treating infections (Kumar et al., 2019).

Anti-inflammatory Activities Derivatives of the compound, specifically N-(3-chloro-4-flurophenyl) acetamides, have been synthesized and assessed for anti-inflammatory activity. This research highlights the compound's potential use in treatments aimed at reducing inflammation (Sunder & Maleraju, 2013).

Structural Analysis and Density Functional Theory Calculations The structural analysis and theoretical calculations have been employed to understand the properties of pyridazine analogs related to our compound. These studies involve spectroscopic techniques and XRD, combined with density functional theory calculations to correlate experimental data with theoretical models. This approach provides insights into the stability and reactivity of the compounds, crucial for their potential applications (Sallam et al., 2021).